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Cat. No.: B8194774
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A Technical Guide for Researchers and Drug Development Professionals

This in-depth guide delves into the complex crystal structure of hexagonal copper sulfide
(CuS), a compound of significant interest in various scientific and technological fields.
Commonly known as covellite, its unique atomic arrangement underpins its distinct
physicochemical properties. This document provides a comprehensive overview of its
crystallographic parameters, atomic coordination, and the experimental methodologies
employed for its characterization, tailored for researchers, scientists, and professionals in drug
development.

Crystallographic Profile of Hexagonal Copper
Sulfide

Hexagonal copper sulfide crystallizes in the P6s/mmc space group, a highly symmetric
hexagonal system.[1][2][3] This structure is characterized by a layered arrangement of copper
and sulfur atoms, giving rise to its anisotropic properties.[4]

Lattice Parameters
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The unit cell dimensions of hexagonal CuS have been determined with high precision through
various diffraction studies. The lattice parameters are summarized in the table below.

Lattice Parameter Value (A) Reference
a 3.797 [1]

b 3.797 [1]

c 16.441 [1]

a 90°

B 90°

y 120°

Atomic Positions and Coordination Environment

The crystal structure of covellite is notable for its two distinct copper (Cu) and two inequivalent
sulfur (S) sites, leading to a complex coordination environment.[1][2]

One set of copper atoms (Cul) is found in a trigonal planar coordination with three sulfur
atoms. The other copper atoms (Cu2) are tetrahedrally coordinated to four sulfur atoms.[1] The
sulfur atoms also exhibit two different coordination geometries. One sulfur site (S1) is bonded
to five copper atoms in a trigonal bipyramidal arrangement.[1][2] The second sulfur site (S2)
forms a distorted tetrahedron with three copper atoms and one other sulfur atom, resulting in S-
S dimers that are a characteristic feature of the covellite structure.[1][2][4] This layered
structure consists of alternating CuS and CuzS:z sheets.[4]

The atomic positions within the hexagonal unit cell are defined by their Wyckoff positions, as
detailed in the following table.
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Wyckoff

Atom . X y z Reference
Position

Cu(1) 2d 1/3 2/3 3/4 [5][6]

Cu(2) 4f 1/3 2/3 0.107 [3]

S(1) 2c 1/3 2/3 1/4 [5][6]

S(2) 4e 0 0 0.064 [3]

Key Bond Lengths

The intricate bonding network in hexagonal CuS results in a range of bond lengths, which are
crucial for understanding its electronic and mechanical properties.

Coordination
Bond Bond Length (A) . Reference
Environment

Cu(1)-s 2.19 Trigonal Planar [1]
Cu(2)-s 2.30 (x3), 2.35 (x1) Tetrahedral [1]
S(2)-S(2) 211 S-S Dimer [1]

Experimental Determination of Crystal Structure

The primary technique for elucidating the crystal structure of hexagonal CuS is X-ray Diffraction
(XRD).

Experimental Protocol: Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is a fundamental and widely used technique to identify the crystalline
phases and determine the lattice parameters of a material.

Objective: To confirm the hexagonal crystal structure of a synthesized copper sulfide sample
and determine its lattice parameters.

Materials and Equipment:
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e Synthesized copper sulfide powder

« Powder X-ray diffractometer with a Cu Ka radiation source (A = 1.5406 A)
o Sample holder (zero-background sample holder is recommended)

e Mortar and pestle

e Spatula

» Data acquisition and analysis software

Methodology:

e Sample Preparation:

o A small amount of the copper sulfide sample is finely ground using a mortar and pestle to
ensure a random orientation of the crystallites.

o The finely ground powder is then carefully packed into the sample holder, ensuring a flat
and smooth surface.

e Instrument Setup:
o The X-ray diffractometer is powered on and allowed to stabilize.

o The instrument is configured for data collection, typically with a 26 scan range from 20° to
80° with a step size of 0.02° and a dwell time of 1-2 seconds per step. The exact
parameters may be optimized based on the sample and instrument.

» Data Collection:
o The sample holder is mounted in the diffractometer.

o The X-ray source is activated, and the diffraction pattern is collected over the specified 26
range.

o Data Analysis:
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o The resulting diffraction pattern (a plot of intensity versus 20) is analyzed.

o The positions of the diffraction peaks are compared with standard diffraction patterns for
hexagonal CuS (e.g., from the JCPDS database) to confirm the phase identity.

o The lattice parameters are calculated from the peak positions using Bragg's Law and the
appropriate crystallographic equations for a hexagonal system. This is typically performed
using specialized software that can perform peak indexing and lattice parameter
refinement.

Visualizing the Crystal Structure of Hexagonal
Copper Sulfide

The following diagrams, generated using the DOT language, illustrate the logical workflow for
crystal structure determination and a simplified representation of the hexagonal CuS unit cell.
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Experimental workflow for CuS crystal structure determination.
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Simplified Representation of Hexagonal CuS Unit Cell
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Simplified layered structure of hexagonal CusS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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